2-(4-Chlorophenyl)-3-(3-pyridyl)acrylonitrile

• Molecular Formula: C14H9ClN2
• Molecular Weight: 240.69 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-3-pyridin-3-ylprop-2-enenitrile
• InChI: InChI=1S/C14H9ClN2/c15-14-5-3-12(4-6-14)13(9-16)8-11-2-1-7-17-10-11/h1-8,10H
• InChI Key: DCVHVFBESVJSBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C=C(C#N)C2=CC=C(C=C2)Cl

Description

2-(4-Chlorophenyl)-3-(3-pyridyl)acrylonitrile is a useful research compound. Its molecular formula is C14H9ClN2 and its molecular weight is 240.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 4-chlorobenzyl cyanide (7.58 g) and pyridine-3-aldehyde (5.35 g) in absolute ethanol (50 ml) was warmed to 50° C.; 3.5 ml of a solution of sodium (2.74 g) in absolute ethanol (32 ml) was added and the mixture was left without further heating. After 1 hour, the solid product was filtered off, washed with ethanol, and then diethylether, and dried. Recrystallization of this material from ethanol (150 ml) with charcoal treatment gave 4 in 48% yield as pale yellow needles; m.p. 141°-143° C.

Synthesis routes and methods II

Procedure details

This intermediate (157 g.) was prepared using the procedure described in Example 12a except using 110.0 g. (0.738 mole) of 4-chlorobenzyl cyanide, 81.0 g. (0.74 mole) of 3-pyridinecarboxaldehyde, and 40 ml. of 10% aqueous sodium hydroxide.